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Compound of Interest

Compound Name: Dimethyl 4-hydroxyisophthalate

Cat. No.: B1293594

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility data and
synthetic methodologies for dimethyl 4-hydroxyisophthalate. This document is intended to
serve as a valuable resource for researchers and professionals in drug development and
chemical synthesis, offering a consolidated source of technical information.

Solubility Profile

The solubility of dimethyl 4-hydroxyisophthalate is a critical parameter for its application in
various chemical processes and formulations. The available data, primarily from commercial
suppliers and chemical databases, provides a foundational understanding of its solubility
characteristics.

Quantitative Solubility Data

Quantitative solubility data for dimethyl 4-hydroxyisophthalate is limited in the peer-reviewed
literature. The following table summarizes the available data from commercial sources. It is
important to note that detailed experimental conditions, such as temperature and the specific
method of determination, are not consistently provided.
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Solvent Solubility Source
Dimethyl Sulfoxide (DMSO) 25 mg/mL [1]
Dimethyl Sulfoxide (DMSO) 42 mg/mL [2]
Ethanol 42 mg/mL [2][3]

Note: The discrepancy in the reported solubility in DMSO may be attributed to variations in
experimental conditions or the purity of the compound and solvent used.

Qualitative Solubility Data

Qualitative assessments of solubility provide a general understanding of the compound's
behavior in different solvent classes.

« Slightly Soluble: Acetonitrile, Chloroform[4][5]
¢ Insoluble: Water[2]

Experimental Protocols

Detailed experimental protocols for the synthesis of dimethyl 4-hydroxyisophthalate and its
subsequent reactions are crucial for reproducibility and further research. The following
protocols are based on established synthetic methods.

Synthesis of Dimethyl 4-Hydroxyisophthalate

This protocol details the esterification of 4-hydroxyisophthalic acid to yield dimethyl 4-
hydroxyisophthalate.

Materials:
 4-Hydroxyisophthalic acid
e Dried Methanol

e Thionyl chloride
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250 mL three-necked round-bottom flask

Magnetic stirrer

Condenser

Dropping funnel
Procedure:

e A solution of 4-hydroxyisophthalic acid (15.0 g, 82.4 mmol) in 150 mL of dried methanol is
charged into a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a
condenser, and a dropping funnel.

o Freshly distilled thionyl chloride (75.0 g, 630.5 mmol) is added dropwise over a period of 30
minutes.

e The mixture is gently heated under reflux for 4 hours.
o After reflux, the mixture is cooled to room temperature.

o The resulting white flakes of dimethyl 4-hydroxyisophthalate are collected by suction
filtration.[6]

Nitration of Dimethyl 4-Hydroxyisophthalate

This protocol describes the nitration of dimethyl 4-hydroxyisophthalate to produce dimethyl
4-hydroxy-5-nitroisophthalate.

Materials:

Dimethyl 4-hydroxyisophthalate

Glacial acetic acid

Nitric acid

250 mL three-necked round-bottom flask
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e Magnetic stirrer
o Condenser
 Nitrogen inlet
Procedure:

» Dimethyl 4-hydroxyisophthalate (15.0 g, 71.4 mmol) is dissolved in 150 mL of glacial
acetic acid in a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a
condenser, and a nitrogen inlet.

 Nitric acid (10 mL) is then added dropwise to the solution.
e The reaction mixture is warmed to 60 °C and maintained at this temperature for 12 hours.
o After 12 hours, the mixture is cooled to room temperature.
e The cooled mixture is poured into water, leading to the precipitation of a light yellow solid.

o The precipitate is collected, air-dried, and can be further purified by recrystallization from
ethanol to yield light yellow crystals of dimethyl 4-hydroxy-5-nitroisophthalate.[6]

Synthesis and Reaction Workflow

The following diagrams illustrate the synthesis of dimethyl 4-hydroxyisophthalate and its
subsequent nitration, providing a visual representation of the chemical transformations.

4-Hydroxyisophthalic Acid Methanol, Thionyl Chioride, Reflux Dimethyl 4-Hydroxyisophthalate

Click to download full resolution via product page

Synthesis of Dimethyl 4-Hydroxyisophthalate.

Dimethyl 4-Hydroxyisophthalate Nitric Acid, Acetic Acid, 60°C {Dimethyl 4-Hydroxy-5-nitroisophthalatej

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1293594?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/ma802401v
https://www.benchchem.com/product/b1293594?utm_src=pdf-body
https://www.benchchem.com/product/b1293594?utm_src=pdf-body-img
https://www.benchchem.com/product/b1293594?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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